Cas no 1806989-65-0 (6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol)

• Product Name: 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol
• CAS No: 1806989-65-0
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4896536
• Update Time: 2025-06-09

6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol

• Inchi： 1S/C9H11F2NO2/c1-5-7(4-13)12-6(9(10)11)3-8(5)14-2/h3,9,13H,4H2,1-2H3
• InChI Key： APRRNGCELJYYJV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C)C(CO)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol

Professional Introduction to Compound with CAS No. 1806989-65-0 and Product Name: 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol

The compound with the CAS number 1806989-65-0 and the product name 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple substituents, including a difluoromethyl group, a methoxy group, and a methyl group, contributes to its distinctive chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds for their therapeutic efficacy. Among these, pyridine derivatives have emerged as pivotal structures in medicinal chemistry due to their broad biological activity and structural versatility. The compound in question, 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol, is no exception. Its molecular framework is designed to interact with biological targets in a manner that could lead to the development of new pharmacological agents. Specifically, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, while the methoxy and methyl groups contribute to the compound's solubility and overall pharmacokinetic profile.

Current research in the field of medicinal chemistry highlights the importance of optimizing molecular structures to achieve desired pharmacological outcomes. The synthesis and characterization of 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol have been instrumental in understanding how specific functional groups can modulate biological activity. For instance, studies have shown that the introduction of fluorine atoms into organic molecules can significantly alter their electronic properties, leading to improved binding interactions with biological targets. This principle has been leveraged in the design of this compound, where the difluoromethyl group plays a crucial role in enhancing its pharmacological potential.

Moreover, the compound's structural features make it an attractive candidate for further derivatization and optimization. Researchers have been exploring various synthetic routes to modify this core structure, aiming to develop more potent and selective derivatives. The presence of a hydroxyl group at the 2-position of the pyridine ring provides a site for further functionalization, allowing for the introduction of additional pharmacophores or bioisosteres. Such modifications could lead to compounds with enhanced therapeutic effects or reduced side effects.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Advanced computational methods have enabled researchers to predict the biological activity of molecules before they are synthesized, saving time and resources. In the case of 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol, computational studies have been used to model its interactions with potential biological targets. These studies have provided valuable insights into how changes in its structure could influence its pharmacological properties.

Recent experimental findings have further validated these computational predictions. In vitro studies have demonstrated that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, modifications involving the difluoromethyl group have shown enhanced binding affinity to certain enzymes, suggesting potential therapeutic applications in areas such as cancer treatment or inflammation modulation.

The synthesis of complex organic molecules like 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol requires meticulous planning and expertise in synthetic chemistry. The use of advanced techniques such as cross-coupling reactions, nucleophilic substitutions, and protecting group strategies is essential for achieving high yields and purity. Researchers have employed these techniques to construct the desired molecular framework while maintaining functional group integrity.

One particularly noteworthy aspect of this compound is its potential application in drug discovery programs targeting neurological disorders. Pyridine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drug development. The specific combination of substituents in 6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol may confer properties that enhance its ability to interact with CNS receptors, thereby opening new avenues for treating conditions such as Alzheimer's disease or Parkinson's disease.

The industrial significance of this compound cannot be overlooked either. Its synthesis on an industrial scale would require optimized processes that ensure cost-effectiveness and scalability while maintaining high purity standards. Collaborative efforts between academic researchers and industrial chemists are crucial for translating laboratory discoveries into commercially viable products.

In conclusion,6-(Difluoromethyl)-4-methoxy-3-methylpyridine-2-methanol, with its CAS number 1806989-65-0, represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The ongoing research into this compound underscores the importance of innovative approaches in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping future treatments for various diseases.